Cas no 104216-19-5 (4-Ethoxy-2-methyl-benzoic acid methyl ester)

• Product Name: 4-Ethoxy-2-methyl-benzoic acid methyl ester
• CAS No: 104216-19-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5079826
• PubChem ID: 82553707
• Update Time: 2025-10-30

4-Ethoxy-2-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-methyl-benzoic acid methyl ester
• 4-Ethoxy-2-methyl-benzoic acid methyl ester

• Inchi： 1S/C11H14O3/c1-4-14-9-5-6-10(8(2)7-9)11(12)13-3/h5-7H,4H2,1-3H3
• InChI Key： QLFSGRAAKXOMLG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Ethoxy-2-methyl-benzoic acid methyl ester

4-Ethoxy-2-methyl-benzoic acid methyl ester: A Comprehensive Overview

4-Ethoxy-2-methyl-benzoic acid methyl ester (CAS No. 104216-19-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique aromatic structure and functional groups, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. The molecule consists of a benzoic acid moiety with an ethoxy group at the para position and a methyl group at the ortho position, further esterified with a methyl group. This combination of substituents imparts distinctive chemical and physical properties to the compound.

The synthesis of 4-Ethoxy-2-methyl-benzoic acid methyl ester involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the complex aromatic framework of this compound. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-value applications.

One of the most promising applications of 4-Ethoxy-2-methyl-benzoic acid methyl ester lies in the pharmaceutical industry. The compound has been investigated as a potential lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration. Recent studies have demonstrated that this compound exhibits selective inhibition against certain enzymes associated with disease progression, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 4-Ethoxy-2-methyl-benzoic acid methyl ester has found utility in materials science. The compound serves as a versatile building block for synthesizing advanced polymers and coatings. Its aromatic structure contributes to the thermal stability and mechanical properties of these materials, making them suitable for high-performance applications such as aerospace components and electronic devices. Researchers have also explored its use in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for smart technologies.

The environmental impact of 4-Ethoxy-2-methyl-benzoic acid methyl ester has been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. Preliminary findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further investigations are required to fully characterize its environmental fate and ensure sustainable practices during production and disposal.

From a regulatory standpoint, 4-Ethoxy-2-methyl-benzoic acid methyl ester is not classified as a hazardous or controlled substance under current international regulations. Its safety profile has been evaluated through acute and chronic toxicity studies, which have demonstrated low toxicity levels when handled appropriately. These findings underscore the importance of adhering to proper handling protocols to minimize risks associated with its use in industrial settings.

Looking ahead, ongoing research aims to unlock new functionalities of 4-Ethoxy-2-methyl-benzoic acid methyl ester by exploring its reactivity under various conditions. Chemists are investigating methods to modify its substituents or incorporate it into larger molecular frameworks, potentially leading to novel materials with enhanced properties. Collaborative efforts between academia and industry are expected to accelerate these developments, ensuring that this compound continues to play a pivotal role in advancing scientific innovation.